N-(1-cyanocyclohexyl)-2-[[5-(4-ethylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-[[5-(4-ethylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H23N5OS/c1-2-14-6-8-15(9-7-14)17-21-18(24-23-17)26-12-16(25)22-19(13-20)10-4-3-5-11-19/h6-9H,2-5,10-12H2,1H3,(H,22,25)(H,21,23,24)
• InChI Key: DGGLYQMLUFHKBA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC(=NN2)SCC(=O)NC3(CCCCC3)C#N
• Molecular Formula: C19H23N5OS
• Molecular Weight: 369.5 g/mol

Description

“N-(1-cyanocyclohexyl)-2-[[5-(4-ethylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide” is a complex organic compound. It contains a cyclohexyl group (a six-membered carbon ring), an ethylphenyl group (an ethyl group attached to a phenyl ring), a 1,2,4-triazole ring (a five-membered ring with two nitrogen atoms and three carbon atoms), and a sulfanyl group (a sulfur atom bonded to a hydrogen atom). The exact properties and activities of this compound would depend on the specific arrangement of these groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, with several different functional groups. The cyclohexyl group would provide some degree of three-dimensionality, the ethylphenyl group would likely be planar, and the triazole ring would introduce additional nitrogen atoms into the structure.

Chemical Reactions Analysis

The types of chemical reactions this compound could undergo would depend on its exact structure. The presence of the triazole ring suggests that it might be able to act as a ligand, binding to metal ions. The sulfanyl group could potentially be oxidized, and the cyclohexyl group might undergo reactions typical of alkanes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would depend on the balance of hydrophobic (cyclohexyl, ethylphenyl) and potentially hydrophilic (triazole, sulfanyl) groups. Its melting and boiling points would depend on factors like the size and shape of the molecule, and the types of intermolecular forces present.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promising activity in initial tests, it might be studied further as a potential drug or pesticide. Alternatively, if it has interesting chemical properties, it might be studied from a more fundamental perspective.